Cas no 1804201-11-3 (4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid)
4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid
-
- Inchi: 1S/C11H10Br2O4/c12-5-8(14)4-7-3-6(1-2-9(7)13)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
- InChI Key: ZJVWJOSSPMVFOQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(C(=O)O)O)C=C1CC(CBr)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 295
- XLogP3: 1.9
- Topological Polar Surface Area: 74.6
4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024720-250mg |
4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid |
1804201-11-3 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015024720-500mg |
4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid |
1804201-11-3 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015024720-1g |
4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid |
1804201-11-3 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid
4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid (CAS No. 1804201-11-3): An Overview of a Promising Compound in Medicinal Chemistry
4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid (CAS No. 1804201-11-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its brominated mandelic acid backbone and a 3-bromo-2-oxopropyl substituent, offers a promising platform for the development of new drugs targeting various diseases.
The molecular structure of 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid is particularly intriguing due to the presence of multiple bromine atoms and a ketone group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for further investigation. Recent studies have highlighted the importance of brominated compounds in medicinal chemistry, particularly in the development of drugs with improved pharmacokinetic properties and enhanced target specificity.
In terms of its chemical properties, 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid exhibits high stability under various conditions, which is crucial for its potential use in pharmaceutical formulations. The compound's solubility in both polar and non-polar solvents has been studied extensively, providing valuable insights into its behavior in different environments. This versatility in solubility is beneficial for optimizing drug delivery systems and enhancing bioavailability.
The biological activity of 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid has been the subject of several recent research papers. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory effects, 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid has demonstrated promising anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for further investigation as an anticancer agent, especially for cancers that are resistant to conventional therapies.
The mechanism of action of 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid is still being elucidated, but preliminary data suggest that it may act through multiple pathways. For instance, it has been shown to modulate the expression of genes involved in cell cycle regulation and DNA repair. This multifaceted approach to targeting cancer cells could enhance its therapeutic efficacy and reduce the likelihood of drug resistance.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
Beyond its therapeutic applications, 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid also holds potential as a research tool in the study of biological processes. Its unique structure and functional groups make it an excellent candidate for use in assays designed to investigate enzyme inhibition, cell signaling pathways, and other biological phenomena. Researchers are increasingly utilizing this compound to gain deeper insights into the mechanisms underlying various diseases.
In conclusion, 4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid (CAS No. 1804201-11-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its promising biological activity, makes it an exciting area of research for scientists and pharmaceutical companies alike. As further studies continue to uncover its full potential, this compound is likely to play a significant role in the development of new therapies for various diseases.
1804201-11-3 (4-Bromo-3-(3-bromo-2-oxopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)